Cas no 2229260-84-6 (tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate
• CAS No: 2229260-84-6
• MF: C₁₄H₂₀FNO₃
• MW: 269.31190776825
• CID: 6276898
• PubChem ID: 165696652
• Update Time: 2025-05-22

tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate
• EN300-1886281
• 2229260-84-6
• tert-butyl N-[4-(2-fluoro-1-hydroxyethyl)-2-methylphenyl]carbamate

• Inchi： 1S/C14H20FNO3/c1-9-7-10(12(17)8-15)5-6-11(9)16-13(18)19-14(2,3)4/h5-7,12,17H,8H2,1-4H3,(H,16,18)
• InChI Key： MEQSQXGPUCVRGE-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 269.14272166g/mol
• Monoisotopic Mass: 269.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate

Comprehensive Guide to tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2229260-84-6)

tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2229260-84-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to by its systematic name, is a carbamate derivative featuring a fluoro-hydroxyethyl substituent, which enhances its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently seek information on its synthesis, properties, and applications, making it a topic of interest in modern scientific discussions.

The molecular structure of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate includes a tert-butyl group, a methylphenyl ring, and a fluoro-hydroxyethyl side chain. This unique combination of functional groups contributes to its versatility in drug discovery and material science. The presence of the fluoro atom, in particular, is noteworthy due to its ability to influence the compound's bioavailability and metabolic stability, which are critical factors in pharmaceutical development.

One of the most common queries related to this compound is its synthetic pathway. The synthesis of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate typically involves multi-step organic reactions, including protection-deprotection strategies and fluorination steps. Researchers often optimize these processes to improve yield and purity, which are essential for its use in high-value applications. Recent advancements in green chemistry have also sparked interest in developing more sustainable methods for its production.

In terms of applications, tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate is primarily utilized as an intermediate in the synthesis of more complex molecules. Its role in medicinal chemistry is particularly prominent, where it serves as a building block for active pharmaceutical ingredients (APIs). The compound's fluoro-hydroxyethyl moiety is often incorporated into drug candidates to enhance their pharmacokinetic properties. Additionally, its stability under various conditions makes it a reliable choice for laboratory-scale and industrial-scale processes.

The market demand for tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate has been steadily increasing, driven by the growing pharmaceutical industry and the need for novel therapeutic agents. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its CAS No. 2229260-84-6 is frequently searched in databases, highlighting its relevance in contemporary chemical research.

Safety and handling of tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight, are recommended to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines.

In conclusion, tert-butyl N-4-(2-fluoro-1-hydroxyethyl)-2-methylphenylcarbamate (CAS No. 2229260-84-6) is a valuable compound with diverse applications in pharmaceutical research and chemical synthesis. Its unique structural features and functional groups make it a subject of ongoing study and innovation. As the demand for specialty chemicals continues to rise, this compound is expected to remain a key player in the field of organic chemistry.